Cas no 99902-85-9 (2-(3,4-dichlorophenoxy)benzonitrile)

• Product Name: 2-(3,4-dichlorophenoxy)benzonitrile
• CAS No: 99902-85-9
• MF: C₁₃H₇Cl₂NO
• MW: 264.106781244278
• CID: 1992929
• PubChem ID: 514863
• Update Time: 2025-04-21

2-(3,4-dichlorophenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenoxy)benzonitrile
• benzonitrile, 2-(3,4-dichlorophenoxy)-
• DTXSID60244327
• 99902-85-9
• SCHEMBL9121316
• AKOS009047297
• CHEMBL139498
• RUHGJWKIGJKQEW-UHFFFAOYSA-N

• Inchi： 1S/C13H7Cl2NO/c14-11-6-5-10(7-12(11)15)17-13-4-2-1-3-9(13)8-16/h1-7H
• InChI Key： RUHGJWKIGJKQEW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CC=CC=1C#N)Cl

Computed Properties

• Exact Mass: 262.99
• Monoisotopic Mass: 262.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 374.3°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.633